Cas no 1943-79-9 (Phenyl N-Methylcarbamate)

• Product Name: Phenyl N-Methylcarbamate
• CAS No: 1943-79-9
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD01738783
• CID: 186359
• PubChem ID: 16034
• Update Time: 2025-06-19

Phenyl N-Methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-methyl-, phenyl ester
• Methylcarbamic acid phenyl ester
• Phenyl methylcarbamate
• phenyl N-methylcarbamate
• carbamate de phenol
• DRC 3345
• Methyl-carbamidsaeure-phenylester
• Phenmec
• Phenol,methylcarbamate
• Phenyl monomethylcarbamate
• N-METHYLPHENYLCARBAMATE
• PHENYL-N-METHYL-CARBAMATE
• CARBAMICACID,METHYL-,PHENYLESTER
• N-Methylcarbamic acid phenyl ester
• 1943-79-9
• CHEMBL2046815
• AKOS006242248
• NSC 128138
• N-METHYLPHENYLCARBAMATE [HSDB]
• 4-06-00-00630 (Beilstein Handbook Reference)
• Phenylmethylcarbamate
• FT-0732910
• SY269947
• methyl-carbamic acid phenyl ester
• Carbamic acid, N-methyl-, phenyl ester
• 19U7Y0R088
• NSC128138
• Phenyl-N-methylcarbamate
• Methyl carbamic acid phenyl ester
• Q27252134
• C10489
• AI3-33080
• phenyl(methyl)carbamate
• B0001-085445
• BDBM50004688
• Carbamic acid, methyl-, phenyl ester
• NSC-128138
• CCRIS 1835
• CS-0160301
• MS-20800
• BRN 2045075
• UNII-19U7Y0R088
• Phenol, methylcarbamate
• HSDB 2598
• DTXSID1073282
• MFCD01738783
• SCHEMBL78497
• WLN: 1MVOR
• NS00125245
• DB-065852
• Phenyl N-Methylcarbamate

• MDL： MFCD01738783
• Inchi： 1S/C8H9NO2/c1-9-8(10)11-7-5-3-2-4-6-7/h2-6H,1H3,(H,9,10)
• InChI Key： SCWKRWCUMCMVPW-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.2023 (rough estimate)
• Boiling Point: 215.4°C at 760 mmHg
• Flash Point: 84.1°C
• Refractive Index: 1.5810 (estimate)
• PSA: 38.33000
• LogP: 1.79570

Phenyl N-Methylcarbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD232487)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl methylcarbamates

Additional information on Phenyl N-Methylcarbamate

Phenyl N-Methylcarbamate (CAS No. 1943-79-9): A Comprehensive Overview

Phenyl N-Methylcarbamate, with the chemical formula C₇H₉NO₂ and a CAS number of 1943-79-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications and potential in various scientific domains. Understanding its chemical properties, synthesis methods, and emerging applications is crucial for researchers and professionals in the chemical and pharmaceutical industries.

The molecular structure of Phenyl N-Methylcarbamate consists of a phenyl ring attached to a carbamate group, which is further substituted with a methyl group. This unique arrangement imparts distinct reactivity and functionality to the compound, making it a valuable intermediate in synthetic chemistry. The presence of the carbamate group allows for further derivatization, enabling the creation of more complex molecules with tailored properties.

In recent years, Phenyl N-Methylcarbamate has been explored for its potential in pharmaceutical applications. Its ability to act as a precursor in the synthesis of various bioactive molecules has made it a subject of interest in drug discovery programs. For instance, researchers have investigated its role in developing novel agrochemicals and specialty chemicals, where its structural features contribute to enhanced stability and efficacy.

The synthesis of Phenyl N-Methylcarbamate typically involves the reaction of phenol derivatives with methyl carbamate sources under controlled conditions. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes, aligning with the growing emphasis on sustainable chemistry. These improvements have not only increased the yield of the desired product but also minimized waste generation, making the process more economically viable.

One of the most notable applications of Phenyl N-Methylcarbamate is in the field of medicinal chemistry. Researchers have leveraged its structural framework to develop compounds with potential therapeutic effects. For example, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The ability to modify the phenyl ring and carbamate group allows for fine-tuning of biological activity, making it a versatile scaffold for drug development.

The chemical reactivity of Phenyl N-Methylcarbamate also makes it useful in material science applications. Its compatibility with various functional groups enables the creation of polymers and coatings with specific characteristics. These materials can exhibit improved durability, chemical resistance, or biodegradability, depending on the desired application. Such innovations highlight the compound's broad utility beyond traditional pharmaceuticals.

In conclusion, Phenyl N-Methylcarbamate (CAS No. 1943-79-9) is a multifaceted compound with significant implications in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure and reactivity provide a foundation for developing innovative solutions across multiple industries. As research continues to uncover new applications and synthetic strategies, the importance of this compound is likely to grow even further.